Cas no 1356110-33-2 (Methyl 5-chloro-2-cyanonicotinate)

• Product Name: Methyl 5-chloro-2-cyanonicotinate
• CAS No: 1356110-33-2
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• CID: 1029990
• PubChem ID: 71304450
• Update Time: 2025-04-20

Methyl 5-chloro-2-cyanonicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-cyanonicotinate
• Methyl 5-chloro-2-cyanonicotite
• methyl 5-chloro-2-cyanopyridine-3-carboxylate
• DTXSID70745294
• Methyl5-chloro-2-cyanonicotinate
• 1356110-33-2
• 5-chloro-2-cyanonicotinic acid methyl ester

• Inchi： 1S/C8H5ClN2O2/c1-13-8(12)6-2-5(9)4-11-7(6)3-10/h2,4H,1H3
• InChI Key： RIGMVFIYNYQKRH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C#N)C(C(=O)OC)=C1

Computed Properties

• Exact Mass: 196.0039551g/mol
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids